Cas no 76240-14-7 (Ethyl 2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-methylpyrimidine-4-carboxylate
• CAS No: 76240-14-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD11045650
• CID: 94791
• PubChem ID: 12637816
• Update Time: 2025-04-19

Ethyl 2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methylpyrimidine-4-carboxylate
• LogP
• BDA24014
• MFCD11045650
• 2-Methyl-pyrimidine-4-carboxylic acid ethyl ester
• EN300-121562
• AS-43422
• AB62976
• AKOS006240682
• FT-0761927
• DTXSID00505242
• ethyl2-methylpyrimidine-4-carboxylate
• A9663
• 76240-14-7
• CS-0045880
• ethoxycarbonyl(methyl)pyrimidine
• DB-011570
• DTXCID90456052

• MDL： MFCD11045650
• Inchi： 1S/C8H10N2O2/c1-3-12-8(11)7-4-5-9-6(2)10-7/h4-5H,3H2,1-2H3
• InChI Key： COHAOGKPYSIRFC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=C(C)N=1)=O)CC

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.133
• Melting Point: Not available
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• Refractive Index: 1.508
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 2-methylpyrimidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives